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Compound of Interest

Compound Name: (R)-Citadiol

CAS No.: 481047-48-7

Cat. No.: B124933

Get Quote

Abstract
(R)-Citadiol is a highly specialized chiral intermediate pivotal to the pharmaceutical synthesis,

structural characterization, and impurity profiling of selective serotonin reuptake inhibitors

(SSRIs). While its enantiomer, (S)-citadiol, is the direct precursor to the blockbuster active

pharmaceutical ingredient (API) escitalopram, (R)-citadiol serves as the precursor to the

distomer (R)-citalopram. This technical guide provides an authoritative breakdown of the

chemical identifiers, structural properties, and the stereoretentive cyclization mechanisms

defining (R)-citadiol.

Core Chemical Identifiers & Structural Parameters
Accurate identification of (R)-citadiol is paramount for regulatory compliance, patent

landscaping, and API impurity tracking. Table 1 consolidates the verified chemical identifiers for

(R)-citadiol, distinguishing it from its racemic and (S)-enantiomeric counterparts .

Table 1: Quantitative and Structural Identifiers for (R)-Citadiol
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Parameter Value

IUPAC Name
4-[(1R)-4-(dimethylamino)-1-(4-fluorophenyl)-1-

hydroxybutyl]-3-(hydroxymethyl)benzonitrile

CAS Registry Number 481047-48-7

Molecular Formula C₂₀H₂₃FN₂O₂

Molecular Weight 342.41 g/mol

Canonical SMILES
N#CC1=CC=C(C(=C1)CO)C(O)

(C2=CC=C(F)C=C2)CCCN(C)C

Isomeric SMILES
C)(O)

(C1=C(CO)C=C(C#N)C=C1)C2=CC=C(F)C=C2

InChIKey GNULRNVWXYXBQY-HXUWFJFHSA-N

Table 2: Stereochemical Context in SSRI Development

Compound CAS Number Clinical Relevance Target API

(R)-Citadiol 481047-48-7
Precursor to the

inactive distomer
(R)-Citalopram

(S)-Citadiol 488787-59-3
Precursor to the active

eutomer
Escitalopram

Racemic Citadiol 103146-25-4
Precursor to the first-

gen SSRI
(±)-Citalopram

Mechanistic Causality: The Stereoretentive
Cyclization Pathway
The conversion of (R)-citadiol to (R)-citalopram requires the formation of a

dihydroisobenzofuran ring. The fundamental challenge in this synthesis is executing the

cyclization without racemizing the tertiary chiral center .
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Causality of Etherification: (R)-Citadiol possesses two hydroxyl groups: a sterically hindered

tertiary alcohol (at the chiral center) and an unhindered primary alcohol. By exploiting the

difference in nucleophilicity and steric bulk, the primary alcohol can be selectively activated

(e.g., via sulfonylation). When a strong base is subsequently introduced, the tertiary alcohol is

deprotonated. The resulting alkoxide acts as an internal nucleophile, attacking the activated

primary carbon via an intramolecular S_N2 mechanism. Because the C-O bond at the chiral

center is never broken during this nucleophilic attack, the stereochemistry is preserved with

100% retention, cleanly yielding (R)-citalopram.
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Fig 1: Stereoretentive cyclization pathway from (R)-Citadiol to (R)-Citalopram.
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Self-Validating Experimental Protocol: Synthesis of
(R)-Citalopram
To ensure high enantiomeric excess (ee) and chemical purity, the following protocol

incorporates built-in In-Process Controls (IPCs) to create a self-validating workflow .

Phase 1: Chemoselective Activation
Initiation: Dissolve 10.0 g of (R)-citadiol in 100 mL of anhydrous dichloromethane (DCM)

under an inert nitrogen atmosphere.

Acid Scavenging: Add 1.2 equivalents of triethylamine (Et₃N).

Thermal Control: Cool the reactor to 0°C.

Causality: Maintaining 0°C is critical to prevent the mesyl chloride from reacting with the

sterically hindered tertiary alcohol or inducing premature dehydration (elimination side-

reactions).

Sulfonylation: Dropwise addition of 1.05 equivalents of methanesulfonyl chloride (MsCl) over

30 minutes.

IPC Validation Gate: Stir for 1 hour, then sample the mixture for HPLC analysis.

Self-Validation: Do not proceed to Phase 2 until the (R)-citadiol peak area is <0.5%. If

unreacted primary alcohol remains, the subsequent base addition will cause

intermolecular cross-linking rather than the desired intramolecular cyclization.

Phase 2: Intramolecular Cyclization
Deprotonation: To the validated mesylate intermediate solution (still at 0°C), slowly add 1.5

equivalents of potassium tert-butoxide (t-BuOK) dissolved in THF.

Cyclization: Allow the reaction to warm to room temperature and stir for 2 hours.

Causality: The strong base deprotonates the tertiary hydroxyl. The proximity of the

resulting alkoxide to the mesylated primary carbon rapidly drives the 5-exo-tet cyclization.
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Quench & Isolate: Quench the reaction with 50 mL of ice-cold water. Separate the organic

DCM layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced

pressure to yield crude (R)-citalopram.

Analytical Validation: Chiral Chromatography
Workflow
To verify that no racemization occurred during the cyclization, the enantiomeric purity of the

product (and the starting (R)-citadiol) must be quantified using chiral High-Performance Liquid

Chromatography (HPLC) .

Sample Prep
(1 mg/mL in MeOH)

Chiral Stationary Phase
(Amylose/Cellulose)

UV Detection
(240 nm)

Mobile Phase
(Hexane/IPA/DEA)

Chromatogram
(ee % Calculation)

Click to download full resolution via product page

Fig 2: Self-validating HPLC workflow for the enantiomeric purity analysis of (R)-Citadiol.

Methodology for Chiral HPLC:
Stationary Phase: Use a polysaccharide-based chiral column (e.g., Chiralcel OD-H or

Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

Mobile Phase: Hexane / Isopropanol / Diethylamine (DEA) in an 85:15:0.1 (v/v/v) ratio.

Causality: DEA is added as a basic modifier to suppress peak tailing caused by the

secondary interactions between the dimethylamino group of (R)-citadiol and the residual

silanols on the silica support.

Detection: Set the UV detector to 240 nm (optimal absorbance for the benzonitrile

chromophore).
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System Suitability Validation: Inject a racemic citadiol standard first to demonstrate baseline

resolution (Rs > 2.0) between the (R) and (S) enantiomers. Only after system suitability is

confirmed should the (R)-citadiol sample be injected to calculate the enantiomeric excess

(ee).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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